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Compound of Interest

Compound Name: UBS109

Cat. No.: B15541339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of UBS109 stock solutions

intended for use in a variety of biological assays. UBS109 is a potent monocarbonyl analog of

curcumin with significant anti-cancer, anti-inflammatory, and bone-protective properties.

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results.

Introduction to UBS109
UBS109, with the chemical name (3E,5E)-1-Methyl-3,5-bis(2-pyridinylmethylene)-4-

piperidinone, is a synthetic analog of curcumin.[1] It has been shown to be a potent inhibitor of

the NF-κB signaling pathway by suppressing IKK-α and IKK-β, which leads to apoptosis.[1]

Furthermore, UBS109 acts as a DNA hypomethylating agent by downregulating DNA

methyltransferase-1 (DNMT-1) expression through the inhibition of HSP90 and NF-κB.[1] Its

cytotoxic effects have been demonstrated in various cancer cell lines, and it also exhibits anti-

angiogenic properties.[1]

UBS109 Properties
A summary of the key chemical and physical properties of UBS109 is presented in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15541339?utm_src=pdf-interest
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://adipogen.com/storeconfig/choose/store?destination=ag-cr1-3704-ubs109.html
https://adipogen.com/storeconfig/choose/store?destination=ag-cr1-3704-ubs109.html
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://adipogen.com/storeconfig/choose/store?destination=ag-cr1-3704-ubs109.html
https://adipogen.com/storeconfig/choose/store?destination=ag-cr1-3704-ubs109.html
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms

Monocarbonyl Analog of

Curcumin, (3E,5E)-1-Methyl-

3,5-bis(2-

pyridinylmethylene)-4-

piperidinone

[1]

CAS Number 1258513-40-4 [1]

Molecular Formula C₁₈H₁₇N₃O [1]

Molecular Weight 291.4 g/mol [1]

Appearance Yellow solid [1]

Purity ≥95% (HPLC) [1]

Solubility
Soluble in DMSO (10 mg/mL),

Insoluble in water
[1]

Stability
Decomposes rapidly in

methanol and ethanol
[1]

Long-term Storage
-20°C (Stable for at least 2

years)
[1]

Short-term Storage +4°C [1]

Experimental Protocols
UBS109 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
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This protocol describes the preparation of a 10 mM stock solution of UBS109 in DMSO. This

concentration is a common starting point for serial dilutions for various cell-based assays.

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling UBS109 and DMSO.

Determine the Required Mass: Calculate the mass of UBS109 needed to prepare the

desired volume of a 10 mM stock solution using the following formula: Mass (mg) = Desired

Volume (mL) x 10 mM x 291.4 g/mol / 1000 For example, to prepare 1 mL of a 10 mM stock

solution: Mass (mg) = 1 mL x 10 mmol/L x 291.4 mg/mmol / 1000 mL/L = 2.914 mg

Weighing UBS109: Carefully weigh out the calculated amount of UBS109 powder using a

calibrated precision balance.

Dissolving in DMSO: Add the weighed UBS109 powder to a sterile microcentrifuge tube. Add

the desired volume of anhydrous DMSO to the tube.

Solubilization: Close the tube tightly and vortex thoroughly until the UBS109 is completely

dissolved. The solution should be clear and yellow. Gentle warming (e.g., in a 37°C water

bath for a few minutes) can aid dissolution if necessary.

Aliquoting and Storage: It is strongly recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C in

tightly sealed tubes, protected from light.[1]

Working Solutions: For cell culture experiments, dilute the 10 mM stock solution to the

desired final concentration in the cell culture medium immediately before use. It is crucial to

use freshly prepared solutions for assays, as UBS109 degrades in aqueous and alcoholic

solutions.[1]
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Caption: Workflow for preparing UBS109 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for UBS109 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541339#how-to-prepare-ubs109-stock-solution-
for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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